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Compound of Interest

Compound Name: Martinostat hydrochloride

Cat. No.: B10861700 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Martinostat hydrochloride is a potent, cell-permeable histone deacetylase (HDAC) inhibitor

with significant activity against class I (HDACs 1, 2, 3) and class IIb (HDAC6) enzymes. By

inhibiting HDACs, Martinostat promotes the hyperacetylation of histone and non-histone

proteins, leading to the modulation of gene expression. This activity ultimately results in the

induction of cell cycle arrest, apoptosis, and the suppression of tumor growth in various cancer

models. These application notes provide a comprehensive overview of the use of Martinostat
hydrochloride in cell viability assays, including detailed protocols and data presentation to

guide researchers in their experimental design.

Data Presentation
The following tables summarize the inhibitory concentrations (IC50) of Martinostat
hydrochloride and other relevant HDAC inhibitors across various cancer cell lines, providing a

comparative view of their cytotoxic effects.

Table 1: IC50 Values of Martinostat Hydrochloride in Cancer Cell Lines
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Cell Line Cancer Type IC50 (µM) Assay Type Citation

K562
Chronic Myeloid

Leukemia
0.009

HDAC Activity

Assay
[1]

HepG2 Liver Cancer 0.453 (72h) CCK-8 Assay [2]

Huh7 Liver Cancer 0.277 (72h) CCK-8 Assay [2]

Table 2: Comparative IC50 Values of Various HDAC Inhibitors

HDAC Inhibitor Cell Line Cancer Type IC50 (µM) Citation

Martinostat K562
Chronic Myeloid

Leukemia
0.009 [1]

SAHA

(Vorinostat)
K562

Chronic Myeloid

Leukemia
0.023 [1]

MGCD0103 HepG2 Liver Cancer 1.427 (48h) [2]

MGCD0103 Huh7 Liver Cancer 0.920 (48h) [2]

Panobinostat DU145 Prostate Cancer 0.020 [3]

Panobinostat PC-3 Prostate Cancer 0.010 [3]

Panobinostat LNCaP Prostate Cancer 0.010 [3]

Trichostatin A CAT-MT
Feline Mammary

Carcinoma
0.263 [4]

Quisinostat A549 Lung Cancer Not specified [5]

Signaling Pathways
Martinostat hydrochloride exerts its cytotoxic effects by modulating key signaling pathways

involved in cell cycle regulation and apoptosis.

Apoptosis Signaling Pathway
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HDAC inhibitors like Martinostat induce apoptosis through both the intrinsic (mitochondrial) and

extrinsic (death receptor) pathways. This involves the upregulation of pro-apoptotic proteins

and downregulation of anti-apoptotic proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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